Cas no 150881-27-9 ([10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-3,3'-bis(phenylmethyl)-,(3S,3'S,5aR,5'aR,10bR,10'bR,11aS,11'aS)-)

• Product Name: [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-3,3'-bis(phenylmethyl)-,(3S,3'S,5aR,5'aR,10bR,10'bR,11aS,11'aS)-
• CAS No: 150881-27-9
• MF: C₄₀H₃₆N₆O₄
• MW: 664.751648902893
• CID: 152584
• PubChem ID: 158365
• Update Time: 2025-04-19

[10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-3,3'-bis(phenylmethyl)-,(3S,3'S,5aR,5'aR,10bR,10'bR,11aS,11'aS)- Chemical and Physical Properties

Names and Identifiers

• [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-3,3'-bis(phenylmethyl)-,(3S,3'S,5aR,5'aR,10bR,10'bR,11aS,11'aS)-
• [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydr
• 3,3'-Dibenzyl-1,1'-dihydroxy-5a,5'a,6,6',11,11',11a,11'a-octahydro[10b,10'b-bipyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-4,4'(3H,3'H)-dione
• NCGC00247630-01
• DTXSID40934113
• Win 64821
• (+)-Win 64821
• CHEMBL504788
• (1R,4S,7S,9R)-4-Benzyl-9-[(1R,4S,7S,9R)-4-benzyl-3,6-dioxo-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-trien-9-yl]-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
• 150881-27-9
• SMR000545189
• Win-64821
• HMS2228L19
• Chaetocin, 2,5:2',5'-dide(epidithio)-3,3'-didemethyl-19,19'-dideoxy-19,19'-diphenyl-, (2alpha,2'beta,5beta,5'alpha)-
• BDBM50292417
• (3S,5aR,10bR,11aS,3''S,5''R,11''R)-3,3''-Dibenzyl-2,3,5a,6,11,11a,2'',3'',5''a,6'',11'',11''a-dodecahydro-[10b,10''b]bi[pyrazino[1'',2'':1,5]pyrrolo[2,3-b]indolyl]-1,4,1'',4''-tetraone
• MLS001050050
• Q 20547A
• SCHEMBL17787447

• Inchi： 1S/C40H36N6O4/c47-33-31-21-39(25-15-7-9-17-27(25)43-37(39)45(31)35(49)29(41-33)19-23-11-3-1-4-12-23)40-22-32-34(48)42-30(20-24-13-5-2-6-14-24)36(50)46(32)38(40)44-28-18-10-8-16-26(28)40/h1-18,29-32,37-38,43-44H,19-22H2,(H,41,47)(H,42,48)/t29-,30-,31-,32-,37+,38+,39-,40-/m0/s1
• InChI Key： ZEANERNKMXBETI-BJHDJDSNSA-N
• SMILES： O=C1[C@H](CC2C=CC=CC=2)NC([C@@H]2C[C@@]3(C4C=CC=CC=4N[C@@H]3N21)[C@@]12C3C=CC=CC=3N[C@@H]1N1C([C@H](CC3C=CC=CC=3)NC([C@@H]1C2)=O)=O)=O

Computed Properties

• Exact Mass: 664.28008
• Monoisotopic Mass: 664.27980365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 122.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles